Cas no 832724-03-5 (10H-Pyrimido[4,5-b]carbazole, 4-chloro-10,11-dimethyl-)

• Product name: 10H-Pyrimido[4,5-b]carbazole, 4-chloro-10,11-dimethyl-
• CAS No: 832724-03-5
• MF: C₁₆H₁₂N₃Cl
• MW: 281.73958
• CID: 674327
• PubChem ID: 71415849

10H-Pyrimido[4,5-b]carbazole, 4-chloro-10,11-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 10H-Pyrimido[4,5-b]carbazole, 4-chloro-10,11-dimethyl-
• 4-chloro-10,11-dimethylpyrimido[4,5-b]carbazole
• 4-CHLORO-10,11-DIMETHYL-10H-PYRIMIDO[4,5-B]CARBAZOLE
• 832724-03-5
• DTXSID60835259

• Inchi： InChI=1S/C16H12ClN3/c1-9-14-12(16(17)19-8-18-14)7-11-10-5-3-4-6-13(10)20(2)15(9)11/h3-8H,1-2H3
• InChI Key： MMRBYBZFMYDBQK-UHFFFAOYSA-N
• SMILES： CC1=C2C(=CC3=C1N=CN=C3Cl)C4=CC=CC=C4N2C

Computed Properties

• Exact Mass: 281.0719751g/mol
• Monoisotopic Mass: 281.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 30.7Ų